Cas no 2418713-98-9 (3-amino-5-(aminomethyl)-2,6-dimethylphenylmethanethiol)

• Product Name: 3-amino-5-(aminomethyl)-2,6-dimethylphenylmethanethiol
• CAS No: 2418713-98-9
• MF: C₁₀H₁₆N₂S
• MW: 196.312440872192
• CID: 5679451
• PubChem ID: 165776288
• Update Time: 2025-06-08

3-amino-5-(aminomethyl)-2,6-dimethylphenylmethanethiol Chemical and Physical Properties

Names and Identifiers

• 2418713-98-9
• EN300-26630118
• [3-amino-5-(aminomethyl)-2,6-dimethylphenyl]methanethiol
• 3-amino-5-(aminomethyl)-2,6-dimethylphenylmethanethiol

• Inchi： 1S/C10H16N2S/c1-6-8(4-11)3-10(12)7(2)9(6)5-13/h3,13H,4-5,11-12H2,1-2H3
• InChI Key： HMCMGXHIYYEMSX-UHFFFAOYSA-N
• SMILES： SCC1C(C)=C(C=C(CN)C=1C)N

Computed Properties

• Exact Mass: 196.10341969g/mol
• Monoisotopic Mass: 196.10341969g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 53Ų

Additional information on 3-amino-5-(aminomethyl)-2,6-dimethylphenylmethanethiol

Comprehensive Overview of 3-amino-5-(aminomethyl)-2,6-dimethylphenylmethanethiol (CAS No. 2418713-98-9)

3-amino-5-(aminomethyl)-2,6-dimethylphenylmethanethiol (CAS No. 2418713-98-9) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, material science, and biochemical research. This compound, characterized by its unique aminomethyl and methanethiol functional groups, offers a versatile scaffold for the development of novel pharmaceuticals, catalysts, and advanced materials. Its molecular structure, featuring both amino and thiol moieties, makes it a valuable intermediate in synthetic organic chemistry and drug discovery.

In recent years, the demand for 3-amino-5-(aminomethyl)-2,6-dimethylphenylmethanethiol has surged due to its potential applications in targeted drug delivery systems and bioconjugation techniques. Researchers are particularly interested in its ability to form stable bonds with biomolecules, enabling the creation of site-specific therapeutics and diagnostic probes. This aligns with the growing trend of personalized medicine, where compounds like this play a pivotal role in designing precision therapies for complex diseases.

The compound’s CAS No. 2418713-98-9 is frequently searched in academic and industrial databases, reflecting its relevance in high-throughput screening and combinatorial chemistry. Its multifunctional nature allows for diverse modifications, making it a cornerstone in the synthesis of heterocyclic compounds and peptide mimetics. Moreover, its thiol group is instrumental in gold nanoparticle functionalization, a technique widely used in nanomedicine and bioimaging.

From an environmental perspective, 3-amino-5-(aminomethyl)-2,6-dimethylphenylmethanethiol is being explored for its role in green chemistry initiatives. Its potential as a ligand in catalytic processes reduces the need for toxic heavy metals, addressing the global push for sustainable chemical synthesis. This resonates with the increasing consumer and regulatory focus on eco-friendly manufacturing practices.

In the realm of artificial intelligence (AI) and computational chemistry, CAS No. 2418713-98-9 is often referenced in molecular docking studies and virtual screening workflows. Its structural features are analyzed using machine learning algorithms to predict drug-likeness and ADMET properties, streamlining the drug development pipeline. This intersection of chemistry and AI is a hot topic, as it accelerates the discovery of next-generation therapeutics.

Another area of interest is the compound’s utility in biomaterials engineering. Its amino and thiol groups facilitate cross-linking reactions, enabling the fabrication of smart hydrogels and tissue scaffolds. These applications are critical in regenerative medicine, a field that has seen exponential growth due to advancements in stem cell research and 3D bioprinting.

Despite its niche applications, 3-amino-5-(aminomethyl)-2,6-dimethylphenylmethanethiol remains understudied in certain areas, such as its pharmacokinetic profile and long-term stability. Future research directions may focus on optimizing its synthetic routes to improve yield and purity, as well as exploring its interactions with biological targets in greater detail. Collaborative efforts between academia and industry will be essential to unlock its full potential.

In summary, 3-amino-5-(aminomethyl)-2,6-dimethylphenylmethanethiol (CAS No. 2418713-98-9) is a multifaceted compound with broad applicability across pharmaceuticals, nanotechnology, and sustainable chemistry. Its unique structural attributes and compatibility with cutting-edge technologies position it as a key player in the future of chemical innovation.